Cas no 2138368-96-2 (tert-butyl 4-2-(hydroxymethyl)spiro3.3heptan-2-ylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-2-(hydroxymethyl)spiro3.3heptan-2-ylpiperidine-1-carboxylate
• CAS No: 2138368-96-2
• MF: C₁₈H₃₁NO₃
• MW: 309.443645715714
• CID: 5611110
• PubChem ID: 165475832
• Update Time: 2023-11-25

tert-butyl 4-2-(hydroxymethyl)spiro3.3heptan-2-ylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[2-(hydroxymethyl)spiro[3.3]heptan-2-yl]piperidine-1-carboxylate
• 2138368-96-2
• EN300-842704
• tert-butyl 4-2-(hydroxymethyl)spiro3.3heptan-2-ylpiperidine-1-carboxylate

• Inchi： 1S/C18H31NO3/c1-16(2,3)22-15(21)19-9-5-14(6-10-19)18(13-20)11-17(12-18)7-4-8-17/h14,20H,4-13H2,1-3H3
• InChI Key： IWJGXESBSRTEOJ-UHFFFAOYSA-N
• SMILES： OCC1(C2CCN(C(=O)OC(C)(C)C)CC2)CC2(CCC2)C1

Computed Properties

• Exact Mass: 309.23039385g/mol
• Monoisotopic Mass: 309.23039385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.8Ų